Cas no 24852-59-3 (4-Methyl-2-(methylthio)benzaldehyde)

• Product Name: 4-Methyl-2-(methylthio)benzaldehyde
• CAS No: 24852-59-3
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD24679794
• CID: 5078701
• Update Time: 2026-03-01

4-Methyl-2-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(methylthio)benzaldehyde

• MDL： MFCD24679794
• Inchi： 1S/C9H10OS/c1-7-3-4-8(6-10)9(5-7)11-2/h3-6H,1-2H3
• InChI Key： HLBHBLDEDFOKII-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 4-Methyl-2-(methylthio)benzaldehyde

4-Methyl-2-(methylthio)benzaldehyde: A Comprehensive Overview

4-Methyl-2-(methylthio)benzaldehyde (CAS No. 24852-59-3) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also referred to as methylthio derivative of 4-methylbenzaldehyde, belongs to the class of aromatic aldehydes and is characterized by its unique structural features. The molecule consists of a benzene ring substituted with a methyl group at the para position and a methylthio group (-SMe) at the ortho position, along with an aldehyde functional group (-CHO). This combination of substituents imparts distinctive chemical and physical properties to the compound, making it valuable in various applications.

Recent studies have highlighted the importance of 4-Methyl-2-(methylthio)benzaldehyde in the field of organic synthesis. Its ability to undergo various chemical transformations, such as condensation reactions, has made it a valuable precursor in the synthesis of complex molecules. For instance, researchers have utilized this compound to synthesize bioactive compounds, including potential drug candidates. The presence of the methylthio group introduces sulfur into the molecule, which can enhance its reactivity and biological activity. This makes 4-Methyl-2-(methylthio)benzaldehyde a promising building block in medicinal chemistry.

The synthesis of 4-Methyl-2-(methylthio)benzaldehyde involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an appropriate benzaldehyde derivative with a methylthio group using nucleophilic substitution or coupling reactions. The choice of reagents and solvents plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

In terms of physical properties, 4-Methyl-2-(methylthio)benzaldehyde exhibits a melting point of approximately 15°C and a boiling point around 175°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. The compound's UV-Vis spectrum reveals strong absorption bands due to the conjugated system formed by the benzene ring and the aldehyde group, which can be exploited for analytical purposes.

The application of 4-Methyl-2-(methylthio)benzaldehyde extends beyond organic synthesis. It has been employed as an intermediate in the production of agrochemicals, where its ability to interact with biological systems is leveraged to develop pest control agents. Additionally, this compound has shown potential in materials science, particularly in the development of novel polymers and coatings. Its sulfur-containing functional groups can impart unique mechanical and thermal properties to these materials.

From an environmental perspective, understanding the degradation pathways of 4-Methyl-2-(methylthio)benzaldehyde is crucial for assessing its impact on ecosystems. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound under specific conditions. This knowledge is essential for developing strategies to mitigate environmental contamination and promote sustainable practices.

In conclusion, 4-Methyl-2-(methylthio)benzaldehyde (CAS No. 24852-59-3) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in organic synthesis, medicinal chemistry, agrochemicals, and materials science. As research continues to uncover new applications and insights into its properties, this compound is poised to play an even greater role in advancing scientific innovation.